Cas no 2138121-24-9 (6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 2138121-24-9
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 6543678
• PubChem ID: 165495219
• Update Time: 2025-10-31

6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde
• 2138121-24-9
• EN300-1141930

• Inchi： 1S/C13H12N2O/c1-9-2-4-11(6-12(9)14)13-5-3-10(8-16)7-15-13/h2-8H,14H2,1H3
• InChI Key： BPZGPQUOWHNFPW-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56Ų

Additional information on 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde

Introduction to 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde (CAS No. 2138121-24-9)

6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138121-24-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aldehyde features a pyridine core conjugated with a benzene ring substituted at the 3-position with an amino group and at the 4-position with a methyl group, terminated with a formyl aldehyde group at the 3-position of the pyridine ring. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's molecular structure, characterized by its aromaticity and functional groups, positions it as a promising candidate for various biological assays. The presence of both an amino group and an aldehyde group allows for diverse chemical modifications, enabling medicinal chemists to explore multiple pharmacophoric interactions. These modifications are crucial in optimizing binding affinity, solubility, and metabolic stability, which are key factors in drug development.

In recent years, 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde has garnered attention in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine moiety is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. The aldehyde group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups that enhance binding specificity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for neurological disorders. The benzene ring substituted with an amino and methyl group mimics natural bioactive scaffolds found in neuroactive compounds. Preliminary studies have suggested that derivatives of 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde may exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of exploring novel heterocyclic compounds as therapeutic leads.

The synthesis of 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the pyridine ring, followed by selective functionalization at the aromatic positions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These synthetic strategies not only facilitate access to this compound but also provide insights into developing related molecules with tailored properties.

The pharmacological profile of 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed its potential as an agonist or antagonist for various targets. For instance, derivatives of this compound have shown promise in modulating G protein-coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways involved in numerous physiological processes. The ability to fine-tune these interactions through structural modifications offers a strategic advantage in designing drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde. Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This integration of computational methods with traditional wet chemistry has significantly reduced the time and cost associated with drug discovery pipelines.

The role of 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate for synthesizing more complex molecules with enhanced biological activity. The versatility of this scaffold allows chemists to explore diverse chemical space, leading to the identification of novel drug candidates that may address unmet medical needs.

In conclusion, 6-(3-amino-4-methylphenyl)pyridine-3-carbaldehyde (CAS No. 2138121-24-9) represents a significant advancement in pharmaceutical research due to its unique structural features and broad applicability. Its role as a building block for kinase inhibitors and neuroactive compounds highlights its importance in addressing critical health challenges. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly remain at the forefront of drug discovery efforts.